Cas no 2075-45-8 (4-Bromopyrazole)

4-Bromopyrazole structure
4-Bromopyrazole structure
Product Name:4-Bromopyrazole
CAS No:2075-45-8
MF:C3H3BrN2
MW:146.973319292068
MDL:MFCD00075602
CID:42426
PubChem ID:24863341
Update Time:2025-04-18

4-Bromopyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-pyrazole
    • 4-Bromopyrazole
    • 4-Bromo-1H-pyrazole Discontinued See B687110
    • 4-BROMO-PYRAZOL
    • 1H-Pyrazole,4-bromo
    • 4,Br-pyrazole
    • -4-BROMO-1H-PYRAZOLE
    • 4-bromoimidazole
    • 4-bromopyrazol
    • 4-bromo-pyrazole
    • 4-Brompyrazole
    • AKOS B001462
    • PYRAZOLE,4-BROMO
    • NSC522023
    • FT-0601793
    • 4-Bromopyrazole, 99%
    • Q27458577
    • DTXSID50174826
    • AKOS000304500
    • EN300-50991
    • 1H-Pyrazole, 4-bromo-
    • 4-Bromo-1-H-pyrazole
    • BRN 0106510
    • CHEMBL4440111
    • Z275169750
    • HY-78243
    • 2075-45-8
    • BB 0240301
    • B3745
    • PYRAZOLE, 4-BROMO-
    • JCB5VB9RTA
    • J-013590
    • 4-bromo pyrazole
    • NSC 522023
    • AMY12221
    • AM20090168
    • AB02892
    • CS-W009265
    • AS-5543
    • BP-21496
    • SCHEMBL10169
    • WLN: T5MNJ DE
    • 5-23-04-00172 (Beilstein Handbook Reference)
    • AC-2709
    • AC-907/25014004
    • SY002635
    • A4505
    • FT-0663871
    • NSC-522023
    • F0001-0740
    • BYZ
    • MFCD00075602
    • 4-Bromopyrazole,97%
    • 1H-Pyrazole, 4-bromo-(9CI)
    • DTXCID1097317
    • ALBB-000287
    • DB-262940
    • STK301300
    • 4-Bromopyrazole; NSC 522023
    • MDL： MFCD00075602
    • Inchi： 1S/C3H3BrN2/c4-3-1-5-6-2-3/h1-2H,(H,5,6)
    • InChI Key： WVGCPEDBFHEHEZ-UHFFFAOYSA-N
    • SMILES： BrC1C=NNC=1

Computed Properties

  • Exact Mass: 145.94800
  • Monoisotopic Mass: 145.947961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.5979 (rough estimate)
  • Melting Point: 93-96 °C (lit.)
  • Boiling Point: 250-260 °C(lit.)
  • Flash Point: 108℃
  • Refractive Index: 1.5260 (estimate)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 28.68000
  • LogP: 1.17220
  • Solubility: Not determined

4-Bromopyrazole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • RTECS：UQ6200000
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

4-Bromopyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromopyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
036347-5g
4-Bromopyrazole
 2075-45-8 97%
5g
 ￡12.00 2022-03-01
Fluorochem
036347-25g
4-Bromopyrazole
 2075-45-8 97%
25g
 ￡18.00 2022-03-01
Fluorochem
036347-100g
4-Bromopyrazole
 2075-45-8 97%
100g
 ￡35.00 2022-03-01
Alichem
A049003561-250g
4-Bromo-1H-pyrazole
 2075-45-8 98%
250g
 $154.44 2023-09-02
Alichem
A049003561-500g
4-Bromo-1H-pyrazole
 2075-45-8 98%
500g
 $157.50 2023-09-02
Alichem
A049003561-1000g
4-Bromo-1H-pyrazole
 2075-45-8 98%
1000g
 $247.50 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B119149-100g
4-Bromopyrazole
 2075-45-8 99%
100g
 ¥84.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B119149-1g
4-Bromopyrazole
 2075-45-8 99%
1g
 ¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B119149-25g
4-Bromopyrazole
 2075-45-8 99%
25g
 ¥47.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B119149-500g
4-Bromopyrazole
 2075-45-8 99%
500g
 ¥336.90 2023-09-04

4-Bromopyrazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2075-45-8)4-Bromopyrazole
Order Number:LE9260;LE1978;LE5485141
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2075-45-8)4-Bromo-1H-pyrazole
Order Number:1
Stock Status:in Stock
Quantity:1kg
Purity:98%
Pricing Information Last Updated:Wednesday, 16 October 2024 14:31
Price ($):
Email:2394919397@qq.com

4-Bromopyrazole Related Literature

Related Categories

2075-45-8 (4-Bromopyrazole) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2075-45-8)4-Bromopyrazole
LE9260;LE1978;LE5485141
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Changzhou Guanjia Chemical Co., Ltd
(CAS:2075-45-8)4-Bromo-1H-pyrazole
1
Purity:98%
Quantity:1kg
Price ($):Inquiry
Email